2-Methyl-4-benzothiazolesulfonyl chloride

• Molecular Formula: C8H6ClNO2S2
• Molecular Weight: 247.7 g/mol
• IUPAC Name: 2-methyl-1,3-benzothiazole-4-sulfonyl chloride
• InChI: InChI=1S/C8H6ClNO2S2/c1-5-10-8-6(13-5)3-2-4-7(8)14(9,11)12/h2-4H,1H3
• InChI Key: VLWQNWSNCAAZHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC=C2S(=O)(=O)Cl

Description

2-Methyl-4-benzothiazolesulfonyl chloride is a useful research compound. Its molecular formula is C8H6ClNO2S2 and its molecular weight is 247.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Methylbenzothiazole (50 g) was added in a slow, dropwise manner to 86 mL of chlorosulfonic acid at room temperature. When the addition was complete, the dark reaction mixture was heated at 140°-145° C. for about 3 hours. The solution was allowed to cool and was slowly added to a large excess of ice. Insoluble solids were removed by filtration and the aqueous layer was extracted with benzene. Drying and evaporation of the solvent gave an off-white solid which was shown by 1H NMR analysis to consist of a mixture of sulfonyl chlorides, presumably the 4-, 6-, and 7-isomers. This crude material was recrystallized three times from hexane to remove the 6-isomer as a white solid, m.p. 100°-102° C. The combined mother liquors were concentrated to give a dark yellow oil which was carried on to the next step without further purification.